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Compound of Interest

Compound Name: 4-Ethyloctane

Cat. No.: B094392

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information currently
available for 4-Ethyloctane. Due to a lack of specific toxicological studies on this particular
branched alkane, this document extrapolates data from structurally similar compounds to
provide the most accurate safety profile possible. All quantitative data is presented in structured
tables for clarity, and relevant experimental and logical workflows are visualized.

Chemical and Physical Properties

4-Ethyloctane is a colorless, flammable liquid with a mild hydrocarbon odor.[1] It is a branched
alkane with the molecular formula C10H22.[1] Like other alkanes, it is non-polar and has low
solubility in water but is soluble in many organic solvents.[2] Key physicochemical properties

are summarized in Table 1.

Table 1: Physicochemical Properties of 4-Ethyloctane
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Property Value Source
Molecular Formula C10H22 [1]
Molecular Weight 142.28 g/mol [1]
CAS Number 15869-86-0 [2]
Appearance Colorless liquid [2]
Odor Mild hydrocarbon [2]
Boiling Point 163.65°C [2]
Melting Point -87.69°C [2]
Water Solubility 75.36 pg/L (temperature not 2]
stated)
Density 0.734 g/cm3 [2]
Refractive Index 1.4131 [2]

Hazard Identification and Classification

While specific GHS classification for 4-Ethyloctane is not readily available, data for similar
branched C8-C18 alkanes indicates that it should be treated as a hazardous substance.[3] The
primary hazards are flammability and aspiration toxicity.[3] A summary of the likely GHS
classification is provided in Table 2.

Table 2: Inferred GHS Classification for 4-Ethyloctane
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Hazard Class Category Hazard Statement Source

o H226: Flammable
Flammable Liquids 3 o [3]
liquid and vapor

H304: May be fatal if
Aspiration Hazard 1 swallowed and enters [3]

airways

H315: Causes skin

Skin Irritation 2 (Likely) o [3]
irritation

Specific target organ H336: May cause

toxicity — single 3 (Likely) drowsiness or [3]

exposure dizziness

Toxicological Information

There is a notable lack of specific toxicological data for 4-Ethyloctane in publicly accessible
databases. No LD50 or LC50 values have been established for this compound. However,
studies on analogous branched alkanes suggest a low acute oral and dermal toxicity, with an
oral LD50 in rats determined to be greater than 2000 mg/kg bw for a similar substance.[3]

The primary toxicological concern is aspiration into the lungs, which can be fatal.[3] Inhalation
of high concentrations of vapors may cause central nervous system depression, leading to
drowsiness and dizziness.[3] Prolonged or repeated skin contact may cause irritation and
dermatitis due to the defatting action of the solvent.[3]

Due to the lack of specific studies, no information is available on the potential carcinogenic,
mutagenic, or reproductive toxicity of 4-Ethyloctane.

Experimental Protocols

As no specific toxicological studies for 4-Ethyloctane have been identified, a detailed
experimental protocol from a cited study cannot be provided. However, a general methodology
for assessing the acute oral toxicity of a similar volatile hydrocarbon, based on OECD Test
Guideline 423, is described below.
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Generic Protocol: Acute Oral Toxicity (OECD 423)

This protocol outlines the general steps for determining the acute toxicity of a substance like 4-
Ethyloctane.

o Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley strain) are used. Animals are
acclimatized to laboratory conditions before the study.

e Housing and Feeding: Animals are housed in individual cages with controlled temperature,
humidity, and a 12-hour light/dark cycle. Standard laboratory diet and water are provided ad
libitum, except for a brief fasting period before dosing.

o Dose Administration: The test substance is administered by oral gavage. A limit test is often
performed first at a dose of 2000 mg/kg body weight. If no mortality is observed, the LD50 is
determined to be greater than this dose.[3]

o Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes at specified intervals for at least 14
days.

o Pathology: At the end of the observation period, all animals are subjected to a gross
necropsy.

o Data Analysis: The LD50 is calculated if mortality occurs at doses below the limit dose.

Visualizations

The following diagrams illustrate key logical and experimental workflows relevant to the health
and safety assessment of a chemical substance like 4-Ethyloctane.
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Caption: Chemical Safety Assessment Workflow.
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Caption: Acute Oral Toxicity Experimental Workflow.
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Handling and Storage

Handling:

e Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
vapors.[2]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.[2]

e Ground and bond containers when transferring the liquid to prevent static discharge.[4]
e Use non-sparking tools.[4]

e Avoid contact with skin and eyes.[2] In case of contact, rinse immediately with plenty of
water.[2]

» After handling, wash hands thoroughly with soap and water.

Storage:

Store in a cool, dry, and well-ventilated area away from sources of ignition.[2]

Keep containers tightly closed when not in use.[4]

Store in a designated flammable liquid storage cabinet.

Segregate from incompatible materials such as oxidizing agents.[2]

First-Aid Measures

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If respiratory irritation, dizziness, or nausea occurs, seek medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If skin irritation occurs, seek medical attention.
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

e Ingestion: Do NOT induce vomiting.[4] If swallowed, immediately call a poison center or
doctor.[4] Aspiration hazard is a major concern.

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

¢ Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Spill and Disposal Procedures

o Spill Response: Eliminate all ignition sources. Ventilate the area. Absorb the spill with an
inert material (e.g., sand, earth) and place it in a suitable container for disposal.

» Disposal: Dispose of contents/container in accordance with local, regional, and national
regulations. Do not allow it to enter drains or waterways.

Disclaimer: This document is intended for informational purposes only and is based on the best
available data at the time of publication. It is not a substitute for a formal Safety Data Sheet
(SDS) and professional judgment. Users should conduct their own risk assessments and
adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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ethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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